Cas no 62469-47-0 (2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl diphenylacetate)

62469-47-0 structure
Product name:2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl diphenylacetate
2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl diphenylacetate Chemical and Physical Properties
Names and Identifiers
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- 2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl diphenylacetate
- 1,3-dimorpholin-4-ylpropan-2-yl 2,2-diphenylacetate
- Benzeneacetic acid, alpha-phenyl-, 2-(4-morpholinyl)-1-(4-morpholinylmethyl)ethyl ester
- BRN 1177371
- alpha-Phenylbenzeneacetic acid 2-(4-morpholinyl)-1-(4-morpholinylmethyl)ethyl ester
- 62469-47-0
- DTXSID10211504
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- Inchi: InChI=1S/C25H32N2O4/c28-25(24(21-7-3-1-4-8-21)22-9-5-2-6-10-22)31-23(19-26-11-15-29-16-12-26)20-27-13-17-30-18-14-27/h1-10,23-24H,11-20H2
- InChI Key: FDYBQYRLHBUOBX-UHFFFAOYSA-N
- SMILES: C1COCCN1CC(CN2CCOCC2)OC(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 424.23636
- Monoisotopic Mass: 424.23620751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 9
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.2Ų
- XLogP3: 2.8
Experimental Properties
- PSA: 51.24
2-morpholin-4-yl-1-(morpholin-4-ylmethyl)ethyl diphenylacetate Related Literature
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1. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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Kyungsoo Oh,Jian-Yuan Li,Jinhyang Ryu Org. Biomol. Chem., 2010,8, 3015-3024
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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